Cas no 1261935-25-4 (5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid)

• Product Name: 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid
• CAS No: 1261935-25-4
• MF: C₁₄H₉Cl₂NO₃
• MW: 310.132161855698
• MDL: MFCD18322235
• CID: 2764536
• PubChem ID: 53228065
• Update Time: 2025-06-25

5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-CARBAMOYL-4-CHLOROPHENYL)-2-CHLOROBENZOIC ACID
• 3'-Carbamoyl-4,4'-dichloro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID00691598
• 1261935-25-4
• MFCD18322235
• 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95%
• 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid

• MDL： MFCD18322235
• Inchi： 1S/C14H9Cl2NO3/c15-11-3-1-7(5-9(11)13(17)18)8-2-4-12(16)10(6-8)14(19)20/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： BOVQHJBYMJDDKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=CC(=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 308.9959485Da
• Monoisotopic Mass: 308.9959485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid

5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic Acid (CAS No. 1261935-25-4): An Overview of Its Properties, Applications, and Recent Research

5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid (CAS No. 1261935-25-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety and substituted aromatic rings. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid consists of a benzoic acid group attached to a phenyl ring, which itself is substituted with a carbamoyl group and a chlorine atom. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, there has been a growing interest in the use of 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid as a potential lead compound for the development of new drugs. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. These findings have spurred further investigations into its mechanism of action and potential therapeutic applications.

One of the key areas of research involving 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism behind this activity is thought to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The anti-viral properties of 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid have also been explored. Research has shown that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The exact mechanism by which it exerts these effects is still under investigation, but it is believed to involve interference with viral entry or replication processes.

Beyond its pharmacological activities, the physicochemical properties of 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid are also important considerations for its use in drug development. The compound is known to have good solubility in polar solvents and moderate stability under various conditions. These properties make it suitable for formulation into different dosage forms, such as tablets, capsules, and injectable solutions.

The synthesis of 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid has been extensively studied and optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multi-step processes involving coupling reactions and functional group transformations. These synthetic methods provide researchers with flexible options for large-scale production and structural modifications.

In conclusion, 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid (CAS No. 1261935-25-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities and favorable physicochemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the field.